Cas no 124869-10-9 ((3S,3As,6aS,8R,10S,10aR)-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-3a,6,6a,8,9,10-hexahydro-3H-benzo[d][2]benzofuran-4-carbaldehyde)

(3S,3As,6aS,8R,10S,10aR)-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-3a,6,6a,8,9,10-hexahydro-3H-benzo[d][2]benzofuran-4-carbaldehyde structure
124869-10-9 structure
Product name:(3S,3As,6aS,8R,10S,10aR)-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-3a,6,6a,8,9,10-hexahydro-3H-benzo[d][2]benzofuran-4-carbaldehyde
CAS No:124869-10-9
MF:C15H20O6
MW:296.315705299377
CID:176013
PubChem ID:14433065

(3S,3As,6aS,8R,10S,10aR)-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-3a,6,6a,8,9,10-hexahydro-3H-benzo[d][2]benzofuran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphtho[1,8a-c]furan-4-carboxaldehyde,3,3a,6,6a,7,8,9,10-octahydro-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-,(3S,3aS,6aS,8R,10S,10aR)-
    • 1H-Naphtho[1,8a-c]furan-4-carboxaldehyde,3,3a,6,6a,7,8,9,10-octahydro-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-, [3S-(3a,3aa,6aa,8a,10a,10aS*)]-
    • Marasmal
    • (3S,3As,6aS,8R,10S,10aR)-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-3a,6,6a,8,9,10-hexahydro-3H-benzo[d][2
    • 124869-10-9
    • (3S,3aS,6aS,8R,10S,10aR)-3,3a,6,6a,7,8,9,10-Octahydro-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-1H-naphtho[1,8a-c]furan-4-carboxaldehyde
    • DTXSID001102495
    • (3S,3As,6aS,8R,10S,10aR)-3,8,10-trihydroxy-7,7-dimethyl-1-oxo-3a,6,6a,8,9,10-hexahydro-3H-benzo[d][2]benzofuran-4-carbaldehyde
    • Inchi: 1S/C15H20O6/c1-14(2)8-4-3-7(6-16)11-12(19)21-13(20)15(8,11)10(18)5-9(14)17/h3,6,8-12,17-19H,4-5H2,1-2H3/t8-,9+,10-,11+,12-,15-/m0/s1
    • InChI Key: OLGMJXURWXVYKR-QPWDUIONSA-N
    • SMILES: O1[C@@H]([C@H]2C(C=O)=CC[C@H]3C(C)(C)[C@@H](C[C@@H]([C@@]32C1=O)O)O)O

Computed Properties

  • Exact Mass: 296.126
  • Monoisotopic Mass: 296.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 104

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